2,3-Dihydro-6-(p-fluorophenyl)-5-(4-pyridyl)imidazo(2,1-b)thiazole dihydrochloride
2,3-Dihydro-6-(p-fluorophenyl)-5-(4-pyridyl)imidazo(2,1-b)thiazole dihydrochloride
Inhibitor of p38 MAP kinase (IC50 = 0.1 - 1 μM). Potently inhibits LPS-induced IL-1 and TNF-α production in human monocytes (IC50 = 1 μM). Also inhibits 5-lipoxygenase- and cyclooxygenase-mediated arachidonic acid metabolism in RBL-1 cells (IC50 values are 10 and 100 μM respectively). Anti-inflammatory following oral administration in vivo.
Brand Name:
Vulcanchem
CAS No.:
116339-68-5
VCID:
VC0004439
InChI:
InChI=1S/C16H12FN3S.2ClH/c17-13-3-1-11(2-4-13)14-15(12-5-7-18-8-6-12)20-9-10-21-16(20)19-14;;/h1-8H,9-10H2;2*1H
SMILES:
C1CSC2=NC(=C(N21)C3=CC=NC=C3)C4=CC=C(C=C4)F.Cl.Cl
Molecular Formula:
C16H14Cl2FN3S
Molecular Weight:
370.3 g/mol
2,3-Dihydro-6-(p-fluorophenyl)-5-(4-pyridyl)imidazo(2,1-b)thiazole dihydrochloride
CAS No.: 116339-68-5
Inhibitors
VCID: VC0004439
Molecular Formula: C16H14Cl2FN3S
Molecular Weight: 370.3 g/mol
| CAS No. | 116339-68-5 |
|---|---|
| Product Name | 2,3-Dihydro-6-(p-fluorophenyl)-5-(4-pyridyl)imidazo(2,1-b)thiazole dihydrochloride |
| Molecular Formula | C16H14Cl2FN3S |
| Molecular Weight | 370.3 g/mol |
| IUPAC Name | 6-(4-fluorophenyl)-5-pyridin-4-yl-2,3-dihydroimidazo[2,1-b][1,3]thiazole;dihydrochloride |
| Standard InChI | InChI=1S/C16H12FN3S.2ClH/c17-13-3-1-11(2-4-13)14-15(12-5-7-18-8-6-12)20-9-10-21-16(20)19-14;;/h1-8H,9-10H2;2*1H |
| Standard InChIKey | GQQCNUNCYVXBTF-UHFFFAOYSA-N |
| SMILES | C1CSC2=NC(=C(N21)C3=CC=NC=C3)C4=CC=C(C=C4)F.Cl.Cl |
| Canonical SMILES | C1CSC2=NC(=C(N21)C3=CC=NC=C3)C4=CC=C(C=C4)F.Cl.Cl |
| Description | Inhibitor of p38 MAP kinase (IC50 = 0.1 - 1 μM). Potently inhibits LPS-induced IL-1 and TNF-α production in human monocytes (IC50 = 1 μM). Also inhibits 5-lipoxygenase- and cyclooxygenase-mediated arachidonic acid metabolism in RBL-1 cells (IC50 values are 10 and 100 μM respectively). Anti-inflammatory following oral administration in vivo. |
| Synonyms | 6-(4-Fluorophenyl)-2,3-dihydro-5-(4-pyridinyl)imidazo[2,1-b]thiazole dihydrochloride |
| PubChem Compound | 10339107 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume